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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding yellowing in coatings formulated with Tinuvin 123.

Frequently Asked Questions (FAQS)

Q1: What is Tinuvin 123 and how does it prevent yellowing?

Al: Tinuvin 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether
functionality.[1] It is designed to protect coatings from degradation caused by exposure to UV
light and other environmental factors. Tinuvin 123 functions as a free radical scavenger; it
interrupts the degradation process initiated by UV radiation, which is a primary cause of
yellowing in coatings.[1][2] Its mechanism of action, often referred to as the Denisov Cycle,
involves the HALS being oxidized to a stable nitroxide radical, which then traps the free
radicals that would otherwise lead to the degradation of the polymer binder and cause
discoloration.[3]

Q2: Is Tinuvin 123 itself prone to causing yellowing?

A2: Tinuvin 123 is a "non-basic" HALS, a feature that makes it particularly suitable for acid-
catalyzed and oxidative curing coating systems.[2][4] This low basicity prevents undesirable
interactions with acidic components in the formulation, such as catalysts, which can often be a
source of yellowing.[1][4][5] While all organic materials will eventually degrade, Tinuvin 123 is
designed for high thermal stability and to preserve the inherent color of the coating.[6] There is
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no evidence to suggest that the degradation products of Tinuvin 123 are colored and
contribute to yellowing under normal service conditions.

Q3: Can Tinuvin 123 be used as a standalone stabilizer to prevent yellowing?

A3: While Tinuvin 123 is effective at scavenging free radicals, its performance in preventing
yellowing is significantly enhanced when used in combination with a UV absorber (UVA).[1][5]
[7] UV absorbers work by filtering out harmful UV radiation before it can initiate the degradation
process. This synergistic effect, where the UVA provides a "front-line" defense and Tinuvin 123
"cleans up" any free radicals that still form, provides superior protection against color change
and other forms of degradation.[2][7]

Troubleshooting Guide: Yellowing in Coatings with
Tinuvin 123

This guide addresses specific issues that may be encountered during the formulation and
testing of coatings containing Tinuvin 123.

Issue 1: Yellowing is observed despite the presence of
Tinuvin 123.

Possible Causes and Solutions:

« Insufficient Concentration of Tinuvin 123: The amount of Tinuvin 123 may be too low to
provide adequate protection for the specific binder system and exposure conditions.

o Solution: Increase the concentration of Tinuvin 123 in increments (e.g., 0.5% by weight on
solids) and evaluate the effect on yellowing through accelerated weathering tests. The
optimal concentration should be determined through laboratory trials.[1][5]

o Absence of a UV Absorber: As mentioned in the FAQs, HALS are most effective when used
with a UV absorber.

o Solution: Incorporate a suitable UV absorber, such as Tinuvin 384 or Tinuvin 1130, into the
formulation.[1][5] The combination of a UVA and a HALS provides a synergistic protective
effect.[7]
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« Interaction with Other Formulation Components: Certain pigments or binders can contribute
to yellowing.

o Titanium Dioxide (TiO2): While TiO2z provides opacity and whiteness, certain grades can be
photoreactive and contribute to yellowing, especially in the anatase form. Using a durable,
surface-treated rutile grade of TiOz is recommended for exterior applications.

o Binders: Alkyd and polyurethane binders, particularly those based on aromatic
isocyanates, are inherently prone to yellowing upon UV exposure.[8] Even with stabilizers,
some degree of yellowing may be unavoidable in these systems. Consider binder systems
with better inherent UV stability for applications where color retention is critical.

e Severe Environmental Conditions: The experimental conditions (e.g., high intensity UV
radiation, high temperatures) may be too harsh for the current stabilization package.

o Solution: Review the experimental setup. If possible, compare the performance of the
coating under different accelerated weathering cycles to understand the primary drivers of
yellowing (e.g., UV-A vs. UV-B exposure, presence of moisture).

Issue 2: Inconsistent or localized yellowing on the
coated surface.

Possible Causes and Solutions:

e Inadequate Mixing: Poor dispersion of Tinuvin 123 and other additives can lead to areas
with lower stabilizer concentration, which will then be more susceptible to yellowing.

o Solution: Ensure thorough and uniform mixing of all coating components before
application.

o Contamination: Contaminants on the substrate or in the coating (e.g., from compressed air
lines) can react and cause localized discoloration.

o Solution: Ensure the substrate is properly cleaned and prepared before coating
application. Check for and eliminate sources of contamination in the application

environment.
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Data Presentation

The following tables summarize the expected performance of coatings containing Tinuvin 123.
The Yellowness Index (Y1) is a standard metric for quantifying the degree of yellowing.

Table 1: Effect of Tinuvin 123 Concentration on Yellowness Index (Y1) of an Acrylic Melamine

Clearcoat
Tinuvin 123
. . . YI after 1000 hours
Formulation Concentration (% Initial YI
. . QUV-A Exposure
on solid resin)
Control 0% 1.2 15.8
A 1% 11 5.3
B 2% 1.1 31

Note: Data is illustrative and based on typical performance. Actual results will vary depending
on the specific formulation and test conditions.

Table 2: Synergistic Effect of Tinuvin 123 and a UV Absorber (Tinuvin 384) on Yellowness
Index (Y1) of a 2K Acrylic Urethane Clearcoat

» Y1 after 2000 hours
Stabilizer Package

Formulation . . Initial YI Xenon Arc
(% on solid resin)
Exposure
Control None 0.8 12.5
A 1% Tinuvin 123 0.8 6.2
B 1% Tinuvin 384 0.9 4.8
1% Tinuvin 123 + 1%
C 0.8 15

Tinuvin 384

Note: Data is illustrative and based on typical performance. Actual results will vary depending
on the specific formulation and test conditions.
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Experimental Protocols
Accelerated Weathering Testing

Objective: To simulate the effects of outdoor weathering on coatings in a laboratory setting to
evaluate properties like yellowing and gloss retention.

Methodology (based on ASTM D4587 - Standard Practice for Fluorescent UV-Condensation
Exposures of Paint and Related Coatings):

Apparatus: A fluorescent UV and condensation apparatus (e.g., QUV tester).
o Test Panels: Prepare coated panels on a suitable substrate (e.g., steel or aluminum panels).

o Exposure Cycle: A common cycle for evaluating yellowing is Cycle 2 from ASTM G154,
which consists of:

o 8 hours of UV exposure using UVA-340 lamps at a black panel temperature of 60°C.
o 4 hours of condensation at a black panel temperature of 50°C.

» Duration: The total exposure time will depend on the durability of the coating, but typical
durations for evaluation are 500, 1000, and 2000 hours.

» Evaluation: Periodically remove the panels and measure the Yellowness Index and other
properties like gloss and color change.

Measurement of Yellowness Index (Y1)

Objective: To quantify the degree of yellowing of a coating.

Methodology (based on ASTM E313 - Standard Practice for Calculating Yellowness and
Whiteness Indices from Instrumentally Measured Color Coordinates):

e Apparatus: A spectrophotometer or colorimeter.
e Measurement:

o Calibrate the instrument according to the manufacturer's instructions.
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o Measure the tristimulus values (X, Y, Z) of the coated panel.

o Calculation: Calculate the Yellowness Index (Y1) using the following formula for llluminant
D65 and the 10° observer:

o YI=100*(Cx*X-C2*2)/Y

o Where Cx and C: are coefficients for the specific illuminant and observer.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Troubleshooting workflow for yellowing in coatings.
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Caption: Simplified mechanism of HALS stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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